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Compound of Interest

Compound Name: Nepetalactone

Cat. No.: B1678191 Get Quote

Essential Safety and Handling Guide for
Nepetalactone
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of Nepetalactone, offering procedural, step-by-step guidance to address specific

operational questions.

Personal Protective Equipment (PPE)
When handling Nepetalactone, it is crucial to use appropriate personal protective equipment to

minimize exposure and ensure personal safety. Although some safety data sheets indicate that

Nepetalactone is not classified as a hazardous substance, good laboratory practices should

always be followed.[1][2]

Eye and Face Protection:

Wear safety goggles with side-shields or safety glasses.[1][2]

In situations with a risk of splashing, a face shield may be necessary.

Skin Protection:

Hand Protection: Wear protective, chemical-resistant gloves.[1]
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Body Protection: Wear impervious clothing or a lab coat to prevent skin contact. In cases of

potential significant exposure, chemical-resistant coveralls may be appropriate.

Respiratory Protection:

Respiratory protection is generally not required in well-ventilated areas.

If working in a confined space or where aerosols or dust may be generated, a suitable

respirator approved by NIOSH/MSHA or European Standard EN 149 should be used.

Quantitative Data and Physical Properties
The following table summarizes the available quantitative data and physical properties for

Nepetalactone. It is important to note that specific occupational exposure limits have not been

established for this substance.

Property Value

Molecular Formula C₁₀H₁₄O₂

Molecular Weight 166.22 g/mol

CAS Number 21651-62-7

Appearance Yellow, amber, orange to brown liquid

Odor Herbaceous

Flash Point 76.7 °C (closed cup)

Solubility Insoluble in water

Specific Gravity 1.042

Occupational Exposure Limits No data available

Experimental Workflow and Safety Protocols
The following diagram outlines the standard operational workflow for handling Nepetalactone
in a laboratory setting, from preparation to disposal.
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Caption: Workflow for Safe Handling of Nepetalactone.
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Operational Plan
1. Pre-Experiment Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Nepetalactone before commencing any

work.

Ensure that all necessary PPE is available and in good condition.

Verify that the work area, preferably a chemical fume hood, has adequate ventilation. A

safety shower and eyewash station should be readily accessible.

2. Handling and Storage:

Handle Nepetalactone in a well-ventilated area to avoid the formation of dust or aerosols.

Avoid direct contact with the skin, eyes, and clothing.

Keep the container tightly sealed when not in use.

Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of

ignition. Recommended storage temperature is 4°C, protected from light.

3. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with large amounts of water and soap.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.

Disposal Plan
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1. Waste Containment:

Collect all waste material, including absorbent materials from spills, in a suitable and

properly labeled container.

2. Regulatory Compliance:

Disposal of Nepetalactone waste must be in accordance with all applicable federal, state,

and local environmental regulations.

Do not dispose of waste into drains or surface water.

3. Spill and Leak Cleanup:

In the event of a spill, ensure the area is well-ventilated and wear full PPE.

Absorb the spilled material with an inert, non-combustible absorbent material such as sand,

diatomite, or a universal binder.

Collect the absorbed material and place it into a sealed container for disposal.

Clean the spill area and decontaminate surfaces.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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